Cas no 2172473-38-8 (2-2-fluoro-3-(trifluoromethyl)phenylpyrrolidine hydrochloride)

• Product Name: 2-2-fluoro-3-(trifluoromethyl)phenylpyrrolidine hydrochloride
• CAS No: 2172473-38-8
• MF: C₁₁H₁₂ClF₄N
• MW: 269.666296005249
• CID: 5194002
• PubChem ID: 132398995
• Update Time: 2025-06-08

2-2-fluoro-3-(trifluoromethyl)phenylpyrrolidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-[2-FLUORO-3-(TRIFLUOROMETHYL)PHENYL]PYRROLIDINE HYDROCHLORIDE
• 2-2-fluoro-3-(trifluoromethyl)phenylpyrrolidine hydrochloride

• Inchi： 1S/C11H11F4N.ClH/c12-10-7(9-5-2-6-16-9)3-1-4-8(10)11(13,14)15;/h1,3-4,9,16H,2,5-6H2;1H
• InChI Key： MROPWLCSOQBKRG-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1C1NCCC1)C(F)(F)F.Cl

Additional information on 2-2-fluoro-3-(trifluoromethyl)phenylpyrrolidine hydrochloride

Introduction to 2-2-fluoro-3-(trifluoromethyl)phenylpyrrolidine hydrochloride (CAS No. 2172473-38-8)

2-2-fluoro-3-(trifluoromethyl)phenylpyrrolidine hydrochloride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and chemical properties. This compound, identified by its CAS number 2172473-38-8, belongs to a class of molecules that exhibit promising potential in the development of novel therapeutic agents. The presence of both fluoro and trifluoromethyl substituents in its aromatic ring system contributes to its distinctive reactivity and binding characteristics, making it a valuable scaffold for medicinal chemists.

The fluoro group, in particular, is well-documented for its ability to modulate metabolic stability, lipophilicity, and binding affinity in drug molecules. In the context of 2-2-fluoro-3-(trifluoromethyl)phenylpyrrolidine hydrochloride, the electron-withdrawing nature of the trifluoromethyl group further enhances these properties, potentially leading to improved pharmacokinetic profiles. This combination of structural features has made the compound a subject of intense study in recent years, with researchers exploring its applications in various therapeutic areas.

One of the most compelling aspects of 2-2-fluoro-3-(trifluoromethyl)phenylpyrrolidine hydrochloride is its versatility as a building block in drug discovery. The pyrrolidine ring provides a rigid core that can be readily modified to target specific biological pathways. Recent studies have highlighted its potential in the development of compounds that interact with G-protein coupled receptors (GPCRs), which are implicated in a wide range of diseases, including neurological disorders and cardiovascular conditions. The aromatic phenyl ring, further functionalized with fluorine and trifluoromethyl groups, enhances interactions with these receptors, improving both efficacy and selectivity.

In addition to its role as a scaffold for GPCR-targeting drugs, 2-2-fluoro-3-(trifluoromethyl)phenylpyrrolidine hydrochloride has shown promise in the development of anti-inflammatory agents. The unique electronic distribution induced by the fluoro and trifluoromethyl substituents can influence enzyme inhibition profiles, particularly targeting cyclooxygenase (COX) enzymes involved in inflammation. Preliminary in vitro studies have demonstrated that derivatives of this compound exhibit inhibitory activity against COX-2, suggesting their potential as nonsteroidal anti-inflammatory drug (NSAID) candidates.

The hydrochloride salt form of this compound enhances its solubility and bioavailability, which are critical factors in drug formulation and delivery. This improvement in physicochemical properties makes 2-2-fluoro-3-(trifluoromethyl)phenylpyrrolidine hydrochloride more suitable for further development into clinical candidates. Researchers are particularly interested in exploring its potential as an antipsychotic or antidepressant agent, given the structural similarities to known psychotropic drugs that incorporate similar fluorinated aromatic moieties.

Recent advances in computational chemistry have enabled more efficient screening of compounds like 2-2-fluoro-3-(trifluoromethyl)phenylpyrrolidine hydrochloride for biological activity. Molecular docking studies have revealed that this compound can interact with a variety of protein targets, including enzymes and receptors involved in central nervous system (CNS) function. These findings align with ongoing research efforts aimed at identifying novel treatments for neurological disorders such as Alzheimer's disease and schizophrenia. The ability to predict binding affinities and metabolic stability using computational methods has significantly accelerated the drug discovery process.

The synthesis of 2-2-fluoro-3-(trifluoromethyl)phenylpyrrolidine hydrochloride presents unique challenges due to the sensitivity of the fluorinated aromatic ring system. However, recent methodological advancements have made it possible to achieve high yields and purity levels necessary for pharmaceutical applications. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly effective in constructing the desired carbon-carbon bonds while maintaining the integrity of the fluorine substituents. These synthetic strategies are crucial for producing sufficient quantities of the compound for preclinical testing.

Preclinical studies have begun to explore the pharmacological profile of derivatives derived from 2-2-fluoro-3-(trifluoromethyl)phenylpyrrolidine hydrochloride. Initial findings suggest that these compounds exhibit favorable pharmacokinetic properties, including good oral bioavailability and moderate metabolic clearance rates. Additionally, their interaction with cytochrome P450 enzymes appears to be minimal, reducing concerns about drug-drug interactions. These attributes make them attractive candidates for further development into safe and effective therapeutic agents.

The future direction of research on 2-2-fluoro-3-(trifluoromethyl)phenylpyrrolidine hydrochloride is likely to focus on optimizing its pharmacological properties through structure-based drug design. By leveraging knowledge from related compounds and employing modern synthetic techniques, researchers aim to enhance both potency and selectivity while minimizing off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies will be essential in translating these findings into clinical trials and ultimately into new treatments for patients worldwide.